Cas no 1805265-39-7 (5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile)

• Product Name: 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile
• CAS No: 1805265-39-7
• MF: C₉H₇F₂IN₂
• MW: 308.066560983658
• CID: 4893308
• Update Time: 2025-06-11

5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile

• Inchi： 1S/C9H7F2IN2/c1-5-8(12)6(2-3-13)7(4-14-5)9(10)11/h4,9H,2H2,1H3
• InChI Key： ALFDHUQUSOTJKN-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC=C(C(F)F)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile

Introduction to 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile (CAS No. 1805265-39-7)

5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile (CAS No. 1805265-39-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodo substituent, and a methylpyridine backbone, exhibits promising properties that make it a valuable intermediate in synthetic chemistry. The presence of these functional groups not only enhances its reactivity but also opens up diverse possibilities for further derivatization and application in drug discovery.

The difluoromethyl group is particularly noteworthy due to its ability to influence the metabolic stability and binding affinity of molecules. In recent years, compounds incorporating difluoromethyl groups have been extensively studied for their potential in enhancing the pharmacokinetic profiles of drug candidates. For instance, the incorporation of this moiety has been shown to improve the bioavailability and resistance to enzymatic degradation of various therapeutic agents. This makes 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile a compelling candidate for further exploration in the development of novel pharmaceuticals.

Furthermore, the iodo substituent in this compound serves as an excellent handle for cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, are particularly relevant here. These reactions allow for the introduction of diverse functional groups at specific positions on the pyridine ring, enabling the synthesis of complex molecular architectures. The versatility of these coupling reactions has been leveraged in the development of various biologically active compounds, including antiviral and anticancer agents.

The methylpyridine core of 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile provides a stable scaffold that can be modified through a wide range of chemical transformations. Pyridine derivatives are well-documented for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The combination of these structural elements makes this compound a versatile building block for constructing novel molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the potential of 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile in the context of drug discovery. Several studies have highlighted its utility as a precursor in the synthesis of small molecule inhibitors targeting various disease-related pathways. For example, derivatives of this compound have been investigated for their inhibitory effects on kinases and other enzymes involved in cancer progression. The ability to functionalize the pyridine ring at multiple positions allows for fine-tuning of the pharmacological properties of these derivatives, making them promising candidates for further development.

The acetonitrile moiety at the 4-position of the pyridine ring adds another layer of functionality that can be exploited in synthetic strategies. Acetonitrile-based compounds are known for their solubility advantages and their ability to participate in various nucleophilic addition reactions. This feature can be particularly useful in constructing more complex molecules through iterative synthetic steps. Additionally, the nitrile group can serve as a precursor for other functional groups via hydrolysis or reduction, providing further flexibility in molecular design.

From an industrial perspective, the synthesis of 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile presents several challenges that need to be addressed for large-scale production. Key considerations include optimizing reaction conditions to maximize yield and purity while minimizing byproduct formation. Advances in catalytic systems and green chemistry principles have shown promise in addressing these challenges. For instance, transition metal catalysts can enhance reaction efficiency and selectivity, reducing the environmental impact associated with traditional synthetic routes.

The role of computational chemistry and molecular modeling has also become increasingly important in guiding the design and optimization of synthetic strategies for complex molecules like 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile. These tools allow researchers to predict reaction outcomes and assess the potential biological activity of intermediates before conducting experimental work. This approach not only accelerates the discovery process but also helps in identifying optimal conditions for synthesis.

In conclusion,5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-acetonitrile represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate that can be further functionalized to produce novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of next-generation drugs.